N-(2-chlorobenzyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C20H18ClN3O2/c1-14-6-8-15(9-7-14)18-10-11-20(26)24(23-18)13-19(25)22-12-16-4-2-3-5-17(16)21/h2-11H,12-13H2,1H3,(H,22,25)
• InChI Key: RQSKADVNJCXMPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C20H18ClN3O2
• Molecular Weight: 367.8 g/mol

Description

N-(2-chlorobenzyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide, also known as C21H18ClN3O2, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug development. This compound has been synthesized using various methods and has been found to exhibit promising biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(2-chlorobenzyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in the growth and survival of cancer cells. It may also act by reducing the production of inflammatory mediators such as prostaglandins and cytokines.
Biochemical and Physiological Effects:
N-(2-chlorobenzyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce the production of inflammatory mediators. In addition, it has also been found to have analgesic effects, reducing pain in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorobenzyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide in lab experiments is its potential as a lead compound for drug development. Its ability to inhibit cancer cell growth and reduce inflammation makes it a promising candidate for the development of new drugs. However, one limitation of using this compound is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(2-chlorobenzyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide. One direction is to investigate its potential as a drug candidate for the treatment of cancer and inflammatory diseases. This may involve further studies on its mechanism of action, as well as the development of more soluble derivatives. Another direction is to explore its potential as a tool for studying the role of enzymes involved in cancer cell growth and inflammation. This may involve the use of N-(2-chlorobenzyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide as a probe to investigate the activity of these enzymes and their potential as drug targets.

Synthesis Methods

The synthesis of N-(2-chlorobenzyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide has been achieved using various methods. One such method involves the reaction between 2-chlorobenzylamine and 3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl)acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain N-(2-chlorobenzyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide in high yield and purity.

Scientific Research Applications

N-(2-chlorobenzyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide has been found to exhibit potential applications in drug development. It has been shown to have activity against various types of cancer cells, including breast, lung, and colon cancer cells. In addition, it has also been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.